Cas no 2034210-25-6 (N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide
• CAS No: 2034210-25-6
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 5347139
• Update Time: 2025-07-20

N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)-2-oxo-2H-chromene-3-carboxamide
• N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxochromene-3-carboxamide
• N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C21H22N4O3/c26-20(16-11-14-3-1-2-4-18(14)28-21(16)27)22-15-7-9-25(10-8-15)19-12-17(23-24-19)13-5-6-13/h1-4,11-13,15H,5-10H2,(H,22,26)(H,23,24)
• InChI Key： PMQVBIBJSKBGOU-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)OC2C=CC=CC=2C=1)NC1CCN(C2C=C(C3CC3)NN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 3
• Topological Polar Surface Area: 87.3

Additional information on N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide

Comprehensive Analysis of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide (CAS No. 2034210-25-6)

The compound N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide (CAS No. 2034210-25-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a piperidine core with a cyclopropyl-substituted pyrazole and a coumarin-derived carboxamide, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural features of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide align with these trends, as its heterocyclic framework offers high binding affinity and selectivity. This compound is often discussed in the context of drug discovery and medicinal chemistry, where its pharmacokinetic properties are under rigorous evaluation.

One of the most frequently searched questions in the field is: "What are the potential applications of coumarin derivatives in drug development?" This compound provides a compelling answer, as its 2-oxo-2H-chromene moiety is known for its bioactivity, including anti-inflammatory and antioxidant effects. Additionally, the incorporation of a cyclopropyl group enhances metabolic stability, a critical factor in optimizing drug candidates for clinical use.

The synthesis of N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions, with a focus on achieving high yield and purity. Key intermediates include 5-cyclopropyl-1H-pyrazol-3-amine and piperidin-4-yl derivatives, which are coupled with coumarin-3-carboxylic acid to form the final product. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity.

From a commercial perspective, this compound is of interest to pharmaceutical companies and research institutions specializing in targeted therapy. Its CAS No. 2034210-25-6 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. As the scientific community continues to explore its mechanisms of action, N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide is poised to play a pivotal role in the development of next-generation therapeutics.

In conclusion, N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-2-oxo-2H-chromene-3-carboxamide represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity and functional versatility make it a valuable subject for ongoing studies, particularly in the realms of enzyme inhibition and disease modulation. As researchers uncover more about its properties, this compound is likely to emerge as a key player in the future of pharmacology.